Journal Name:Water Research
Journal ISSN:0043-1354
IF:13.4
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/309/description#description
Year of Origin:1967
Publisher:Elsevier Ltd
Number of Articles Per Year:840
Publishing Cycle:Semimonthly
OA or Not:Not
Water Research ( IF 13.4 ) Pub Date: 2023-07-24 , DOI:
10.1016/j.renene.2023.119076
In some countries, Neem and Bitter leaves are often offered as dried medicinal leaves and one of the appealing aspects to consumers is that they retain their original colour after drying. Hence, the purpose of this study was to examine if collector cover colour variations can impact the quality and chlorophyll loss in solar-dried Neem and bitter leaves. To vary the colour spectrum, three distinct coloured polyethene materials with different colours were used as top window-cover for the dryer chamber and collector, which formed a single drying unit of a solar cabinet dryer. The results showed that the yellow-covered solar drying unit achieved 38.8% thermal efficiency, which declined by 1.43% and 10.41% for the blue and white-covered drying unit respectively. The yellow-cover dryer created higher internal temperature and drying rate, enabling it to dry the leaves faster. The average drying rate for Neem and bitter leaves was 0.003762–0.003849 kg/h, and 0.004348–0.004689 kg/h respectively. The specific energy consumption for drying the leaves ranged from 10.52 to 13.89 MJ/kg for all dryers. Colour analysis showed that the yellow-covered dryer dried bitter leaf near its natural colour, while the blue-covered dryer dried Neem near its natural colour. Lograthimic model predicted their moisture ratio better for drying the leaves.
Water Research ( IF 13.4 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.renene.2023.119086
This research proposes a Random Forest RF model to replace the experimental tests required by the ISO 9459–5:2007 for predicting the annual energy supplied and the solar fraction covered by a thermosiphon solar water heating system (TSWHS) for the same locations and daily load volumes that this standard. 38 TSWHS have been tested according to the procedures outlined in the standard ISO 9459-5 and two more have been selected from the Solar Keymark database to get the training and testing data set. From these, data from 36 of the TSWHS were used for RF model training, while data from the remaining four TSWHS were used for its testing. To assess the performance of the RF model, three statistical indicators were calculated: mean absolute percentage error (MAPE), mean absolute error (MAE) and the determination coefficient (R-square). Results show MAPE between 2.94% and 5.86% for the annual energy supplied and the solar fraction and R-Square between 0.995 and 0.998 for the annual energy supplied and between 0.973 and 0.976 for the solar fraction for all locations and daily load volume. Consequently, the RF model could be used successfully to replace the experimental tests required by the Standard.
Water Research ( IF 13.4 ) Pub Date: 2023-07-18 , DOI:
10.1016/j.renene.2023.119043
The intermittent and stochastic nature of solar resource hinders the integration of solar energy into modern power system. Solar forecasting has become an important tool for better photovoltaic (PV) power integration, effective market design, and reliable grid operation. Nevertheless, most existing solar forecasting methods are dedicated to improving forecasting accuracy at site-level (e.g. for individual PV power plants) regardless of the impacts caused by the accumulated penetration of distributed PV systems. To tackle with this issue, this article proposes a novel generative approach for regional solar forecasting considering an entire geographical region of a flexible spatial scale. Specifically, we create solar irradiance maps (SIMs) for solar forecasting for the first time by using spatial Kriging interpolation with satellite-derived solar irradiance data. The sequential SIMs provide a comprehensive view of how solar intensity varies over time and are further used as the inputs for a multi-scale generative adversarial network (GAN) to predict the next-step SIMs. The generated SIM frames can be further transformed into PV power output through a irradiance-to-power model. A case study is conducted in a 24 × 24 km area of Brisbane to validate the proposed method by predicting of both solar irradiance and the output of behind-the-meter (BTM) PV systems at unobserved locations. The approach demonstrates comparable accuracy in terms of solar irradiance forecasting and better predictions in PV power generation compared to the conventional forecasting models with a highest average forecasting skill of 10.93±2.35% for all BTM PV systems. Thus, it can be potentially used to assist solar energy assessment and power system control in a highly-penetrated region.
Water Research ( IF 13.4 ) Pub Date: 2023-07-15 , DOI:
10.1016/j.renene.2023.119049
To further interpret the control mechanisms of leading-edge micro-cylinders for flow separation in a Wells turbine, the residual circulation budget was performed through an improved triple decomposition method that the computational cost was reduced by 38.2%.The intensity of the leading-edge vortex (LEV), free of shear effects, was tracked under typical conditions. Meanwhile, disturbance physics was dissected by splitting the contributions of shear, swirling, and straining motions to the flow from dominant modes, captured by the proper orthogonal decomposition method under typical working conditions. The influence of micro-cylinders on the spatiotemporal evolution of the LEV has been discussed in detail. The results indicate that the accumulative shaft power of the turbine is improved by 54.2% through the micro-cylinders operating by suppressing the swirling intensity near the leading edge and weakening the instability of the boundary layer. Moreover, low-frequency disturbances could be significantly weakened and tended to transfer to higher-order modes with lower energy. Under the stall condition, the shear layer flux and diffusive flux dominated the LEV circulation rate. In contrast to the referential model, as the cylinders blocked the LEV trajectory after falling, the annihilation slowed down with an intensified accumulative circulation of the LEV.
Water Research ( IF 13.4 ) Pub Date: 2023-07-12 , DOI:
10.1016/j.renene.2023.119027
This study aims to utilize the Scenedesmus sp. to produce methyl ester and itaconic acid as a biorefinery approach. The wet biomass was utilized for direct transesterification using potassium carbonate as catalyst. The reaction parameters such as solvent to algae ratio, water addition, catalyst concentration, temperature, and reaction time parameters were optimized. Under optimized conditions (20 ml/g solvent to algae ratio, 40% water addition, 4% catalyst, 60 °C and 60 min), a yield of 93% methyl ester yield was achieved. The obtained methyl ester showed satisfactory fuel properties. The spent biomass after transesterification was further subjected to hydrolysis using H2SO4 combined with ultrasound. The sugar content in the hydrolysate accounted for 92% sugar recovery which was further used for the itaconic acid production using Aspergillus sp. The itaconic acid production was improved by altering the MgSO4 concentration in the medium. Addition of TCA cycle metabolites further enhanced the itaconic acid production. Under optimized conditions (50 g/l sugar, 5 ml inoculum, 0.4 g/l MgSO4, 4 mM citric acid, 37 °C for 7 days with 120 rpm), a maximum itaconic production yield of 0.0692 g/g of Scenedesmus sp. was achieved when 4 mM citric acid was added to the medium which suggested an important role of TCA cycle to supply intermediates for the synthesis of itaconic acid.
Water Research ( IF 13.4 ) Pub Date: 2023-07-15 , DOI:
10.1016/j.renene.2023.119048
A parabolic dish collector (PDC) with a flat surface solar receiver performs poorly due to more heat loss, although reaching higher temperatures. Hence, the current study introduces a novel flat surface receiver finned with staggered square cross-sectioned tubular fins made of cost-effective materials that improve the effective heat transfer area and water flow structure. A real-time investigation is carried out at different water flow rates (0.025 kg/s, 0.033 kg/s, and 0.042 kg/s). Maximum temperature difference of 33 °C, 28 °C, and 23 °C were measured when water flows at 0.025 kg/s, 0.033 kg/s, and 0.042 kg/s, respectively. Water boiling began earlier at lower mass flow rates and was delayed as the flow rate increased. The average heat transfer coefficient and receiver power are 242 W/m2.K and 2.7 kW, respectively, at 0.042 kg/s. Peak thermal and exergy efficiencies of 71% and 8.11%, respectively, are obtained, which is higher than the efficiency of existing flat surface receivers. Furthermore, the cost per kWh of useful energy is 46.2% less than the cost of electricity produced by the coal power plant. Therefore, the current flat surface receiver might enhance the PDC's thermal performance more effectively than previous receivers with minimum energy cost.
Water Research ( IF 13.4 ) Pub Date: 2023-07-25 , DOI:
10.1016/j.renene.2023.119083
A simple multiparameter tool for quantifying site suitability for riverine hydrokinetic (HK) energy project development is presented and applied to sites in Alaska. Given the high energy costs and diesel fuel dependence of small islanded microgrid communities and adjacent river energy resources, many communities in Alaska are excellent candidates for early adaptation of HK technologies. Seven isolated communities located along the Kuskokwim River in southwest Alaska are evaluated using this method to determine whether riverine HK projects are likely to succeed. While similar models have been developed for wave and tidal energy, to our knowledge, no such tool exists for riverine HK energy. Factors considered in the analysis include the economic viability, energy demand, distance to power distribution lines, HK resource, presence of environmentally sensitive areas, population, and climate change risk or Usteq at each community. Modeling of the technical resource adjacent to each community indicates that HK technology could meet or even exceed the energy requirements of the communities during the ice-free open water season (June to October). Although the communities have similar characteristics, the site suitability varies due to variations in the economic, environmental, and technical constraints among the communities. Based on these factors, the most promising community for a riverine HK installation is Aniak, although the highest resource was observed at Chuathbaluk. The approach is easily adaptable to other regions of Alaska or elsewhere with similar hydrologic and geographic constraints.
Water Research ( IF 13.4 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.renene.2023.119062
In the research of renewable energy power generation, tubular grid-connected solid oxide fuel cells with the apparent advantage in voltage regulation have been widely applied in power systems. Recently, a model predictive control has been applied to consider the nonlinear constraints of tubular grid-connected solid oxide fuel cells, which cannot be considered by a proportional-integral-derivative controller. Both model predictive control and proportional-integral-derivative controller achieve only 80% fuel efficiency. An adaptive multistep model predictive control (AMMPC) is proposed to improve the fuel efficiency of tubular grid-connected solid oxide fuel cells and simultaneously consider systemic thermodynamics and electrochemistry constraints. The AMMPC contains the advantages of adaptive control and multistep model predictive control. Both adaptive two-step model predictive control and three-step model predictive control are designed for tubular grid-connected solid oxide fuel cells. With the more accurate prediction ability, the AMMPC improves the fuel efficiency of tubular grid-connected solid oxide fuel cells with higher fuel efficiency (86.5%) than model predictive control (80%) and proportional-integral-derivative (80%). Both feasibility and effectiveness of the AMMPC are verified with high fuel efficiency under simple and complex power demands cases.
Water Research ( IF 13.4 ) Pub Date: 2023-07-23 , DOI:
10.1016/j.renene.2023.119072
The Earth-Air-Heat-Exchanger (EAHE) is an effective solution for reducing energy demand. GIS based tools are commonly used to assess the suitability of EAHE sites, relying on geospatial data for geological and climatic parameters. However, lack of comparable data for different regions limits their applicability. In this regard, a framework that utilizes ERA5 reanalysis data to derive necessary geological and climatic parameters is proposed and demonstrated by considering India. Findings indicate that 25% of country's area falls under excellent category, benefiting 21% of the population. Additionally, 47% and 32% of the area are classified as moderate and good, respectively, providing thermal comfort to 51% and 28% of the population. Technical suitability of installing EAHE in an excellent category region is assessed through design and simulation study. Field studies are performed to collect climatic and geological parameters required for design. A computer model is developed using these design variables to determine the outlet temperature from EAHE. The simulation studies align with site suitability maps generated using GIS-MCDM framework, highlighting its reliability. Carbon footprint analysis reveals that EAHE adoption can reduce CO2 by 66.2% compared to conventional air conditioning units. The proposed GIS-MCDM framework can be extended to other regions lacking field data.
Water Research ( IF 13.4 ) Pub Date: 2023-07-19 , DOI:
10.1016/j.renene.2023.119065
The use of solid renewable fuels in domestic-scale boilers, DSB is especially common in places where the distribution of other renewable energy sources is strongly limited (mountain and foothill regions). High moisture content and limited ventilation have a destructive impact on wood pellets' stability. Torrefaction of biomass is recognized as a possible way to enhance the wood pellets’ hardness under wet conditions. It was found that the maximal water uptake for torrefied biomass after its water immersion was only 18.7 wt%. In this work, the combustion performance and emission of main pollutants during the combustion of thermally–treated biomass are analyzed using two types of boilers: coal-fired 25 kWth (retort burner) and biomass-fired 10 kWth (pellets burner). The best results were obtained during the combustion of torrefied biomass in a 10 kWth DSB, i.e. emission of CO 218 g/GJ, SO2 2.5 g/GJ, NOx 111 g/GJ, and particulates 10.5 g/GJ, boiler efficiency of 90.23%. The combustion of torrefied biomass met the requirement of a 5th-class boiler according to the PN-EN 303-5 standard. Thermally–treated biomass can be used as a substitute fuel in DSB. Nevertheless, the boiler construction can be improved to obtain lower emissions of CO.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
环境科学与生态学1区 | ENGINEERING, ENVIRONMENTAL 工程:环境1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
9.80 | 263 | Science Citation Index Science Citation Index Expanded | Not |
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